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Compound of Interest

Compound Name: Decyl disulfide

Cat. No.: B1670170 Get Quote

This guide provides an in-depth technical overview of decyl disulfide, a symmetrical long-

chain dialkyl disulfide. With a focus on scientific integrity and practical application, this

document is intended for researchers, scientists, and professionals in drug development and

materials science. We will delve into the core physicochemical properties, synthesis, and

characterization of decyl disulfide, and explore its applications in redox-responsive drug

delivery systems and self-assembled monolayers.

Core Molecular and Physical Properties
Decyl disulfide is an organic compound characterized by a disulfide bond linking two decyl

chains.

Molecular Formula: C₂₀H₄₂S₂[1]

Molecular Weight: 346.7 g/mol [1]

Synonyms: Didecyl disulfide, 1-(decyldisulfanyl)decane[1]

CAS Number: 10496-18-1

Physicochemical Data Summary
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Property Value Source

Molecular Formula C₂₀H₄₂S₂ PubChem[1]

Molecular Weight 346.7 g/mol PubChem[1]

Appearance
White or colorless to light

yellow liquid or solid

Boiling Point 208 °C at 2 mmHg

LogP 9.9 PubChem[1]

Synthesis of Decyl Disulfide: Protocols and
Mechanistic Insights
The synthesis of decyl disulfide can be approached through two primary, reliable methods:

the transformation of alkyl halides and the oxidation of thiols. The choice of method often

depends on the starting materials' availability, desired purity, and scalability.

Synthesis from Alkyl Halides
A rapid and efficient method for preparing symmetrical disulfides involves the reaction of alkyl

halides with a combination of sodium sulfide nonahydrate (Na₂S·9H₂O) and carbon disulfide

(CS₂) in an appropriate solvent like dimethylformamide (DMF). This method is advantageous

due to its high yield and mild reaction conditions.[2]

Reaction Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-disulfide
https://www.benchchem.com/product/b1670170?utm_src=pdf-body
https://www.benchchem.com/product/b1670170?utm_src=pdf-body
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0036-1588573.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Solvent

Products

2 R-X (Decyl Halide) R-S-S-R (Decyl Disulfide)
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Figure 1: General reaction scheme for the synthesis of symmetrical disulfides from alkyl

halides.

Experimental Protocol:

To a solution of sodium sulfide nonahydrate (1.0 mmol) in DMF (2 mL), add carbon disulfide

(1.0 mmol) at room temperature. The solution will turn dark red.

To this vigorously stirred mixture, add the decyl halide (e.g., 1-bromodecane) (1.0 mmol).

Continue stirring at room temperature. The reaction is typically rapid, with a color change

from red to yellow indicating the progress of the reaction.[2]

Upon completion (monitored by TLC), the reaction mixture is worked up by extraction with an

organic solvent (e.g., ethyl acetate) and washed with water.
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The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude decyl disulfide.

Purification can be achieved by column chromatography on silica gel.

Causality of Experimental Choices: The combination of Na₂S·9H₂O and CS₂ in situ generates a

reactive sulfur species that acts as a sulfur transfer reagent.[2] DMF is an excellent solvent for

this reaction due to its polar aprotic nature, which facilitates the nucleophilic substitution

reaction.

Oxidation of Decanethiol
The oxidation of thiols to disulfides is a classic and widely used transformation. A variety of

oxidizing agents can be employed, with iodine in a suitable solvent being a common and

effective choice.[3]

Reaction Scheme:
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SAM Formation

Decyl Disulfide in Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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